molecular formula C11H13NO2 B8425674 4-(2-Methoxy-ethyl)-1,3-dihydro-indol-2-one

4-(2-Methoxy-ethyl)-1,3-dihydro-indol-2-one

Cat. No.: B8425674
M. Wt: 191.23 g/mol
InChI Key: STNFQVCOVBMYCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Methoxy-ethyl)-1,3-dihydro-indol-2-one is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13NO2

Molecular Weight

191.23 g/mol

IUPAC Name

4-(2-methoxyethyl)-1,3-dihydroindol-2-one

InChI

InChI=1S/C11H13NO2/c1-14-6-5-8-3-2-4-10-9(8)7-11(13)12-10/h2-4H,5-7H2,1H3,(H,12,13)

InChI Key

STNFQVCOVBMYCR-UHFFFAOYSA-N

Canonical SMILES

COCCC1=C2CC(=O)NC2=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl iodide (1.41 g, 10 mmol) was added to a stirred mixture of silver trifluoromethanesulfonate (2.56 g, 10 mmol) and 4-(2-hydroxy-ethyl)-1,3-dihydro-indol-2-one (0.88 g, 5 mmol) in dichloromethane (20 mL) at 0° C. The precipitate formed after 5-10 minutes changed color from yellow to gray then dark purple. The mixture was stirred at room temperature for 2 hours. The reaction mixture was diluted with dichloromethane and filtered through celite. The filtrate was concentrated and chromatographed on silica gel to give 4-(2-methoxy-ethyl)-1,3-dihydro-indol-2-one.
Quantity
1.41 g
Type
reactant
Reaction Step One
Quantity
0.88 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
silver trifluoromethanesulfonate
Quantity
2.56 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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